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This document provides detailed application notes and protocols for studying the ⁴⁰Ca(α,γ)⁴⁴Ti

reaction, a key process in the nucleosynthesis of ⁴⁴Ti during core-collapse supernovae. The

methodologies described are intended for researchers and scientists in the fields of nuclear

astrophysics and related disciplines.

Introduction
The ⁴⁰Ca(α,γ)⁴⁴Ti reaction is the primary production route for the radioactive isotope ⁴⁴Ti in the

α-rich freeze-out phase of supernova explosions.[1] The abundance of ⁴⁴Ti, observable through

its characteristic γ-ray emissions from supernova remnants like Cassiopeia A, serves as a

crucial diagnostic tool for understanding the explosion mechanism.[2][3] Accurate

measurement of this reaction's cross-section at astrophysically relevant energies is therefore

essential for validating and refining supernova models.[4] Several experimental techniques

have been employed to study this reaction, each with unique advantages and challenges. This

document details the protocols for three primary methods: Inverse Kinematics with a Recoil

Mass Spectrometer, the Activation Method followed by Accelerator Mass Spectrometry (AMS),

and in-beam Prompt Gamma-ray Spectroscopy.

Method 1: Inverse Kinematics with Recoil Mass
Spectrometer
This technique reverses the conventional roles of projectile and target, bombarding a light gas

target with a heavy ion beam. This approach is particularly effective for studying reactions at
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low energies, offering high efficiency and excellent background suppression. The DRAGON

(Detector of Recoils and Gammas Of Nuclear reactions) facility at TRIUMF is a prime example

of an experimental setup utilizing this method.[1][5]

Experimental Protocol
Beam Production: A high-intensity ⁴⁰Ca beam is generated, accelerated, and delivered to the

target area. At TRIUMF-ISAC, ⁴⁰Ca beams with energies ranging from 0.60 to 1.15

MeV/nucleon are used to cover the entire astrophysically relevant temperature range.[1][5]

Target System: The ⁴⁰Ca beam bombards a windowless, differentially pumped helium (⁴He)

gas target. The gas is continuously recirculated and purified to maintain high target purity.

The pressure is precisely controlled to define the interaction density.

Recoil Separation: The ⁴⁴Ti reaction products (recoils) emerge from the target in the forward

direction along with the unreacted ⁴⁰Ca beam. The recoil mass spectrometer, such as

DRAGON, uses a series of magnetic and electric dipoles to separate the ⁴⁴Ti recoils from the

much more intense primary beam based on their mass-to-charge ratio difference.[1]

Detection and Identification:

A Bismuth Germanate (BGO) scintillator array surrounds the gas target to detect the

prompt γ-rays emitted from the ⁴⁰Ca(α,γ)⁴⁴Ti reaction.[1]

The separated ⁴⁴Ti recoils are guided to a detector at the end of the spectrometer, typically

a double-sided silicon strip detector or an ionization chamber, which measures their

energy and position.[1]

The definitive identification of a ⁴⁴Ti event is made by detecting a recoil in coincidence with

a prompt γ-ray, which reduces background by several orders of magnitude.[1]

Quantitative Data: DRAGON Experiment
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Parameter Value Reference

Beam ⁴⁰Ca [1]

Beam Energy 0.60 - 1.15 MeV/nucleon [1][5]

Target ⁴He Gas [1]

Target Pressure 4 - 8 Torr [6]

Spectrometer
DRAGON Recoil Mass

Spectrometer
[1]

Gamma Detectors BGO Scintillator Array [1]

Recoil Detector Ionization Chamber [1]

Experimental Workflow: Inverse Kinematics
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Workflow for the inverse kinematics experiment at DRAGON.
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Method 2: Activation and Accelerator Mass
Spectrometry (AMS)
The activation method is a powerful technique for measuring integral cross-sections.[7] It

involves irradiating a target to produce a radioactive species, which is then chemically

separated and counted offline. For the ⁴⁰Ca(α,γ)⁴⁴Ti reaction, this involves counting the long-

lived ⁴⁴Ti atoms (t₁/₂ ≈ 59 years) using the ultra-sensitive AMS technique.[3]

Experimental Protocol
Irradiation Setup: A ⁴⁰Ca beam from an accelerator (e.g., a Tandem accelerator) is directed

into a gas cell filled with high-purity ⁴He gas.[8] The entire gas cell assembly is electrically

insulated to function as a Faraday cup for precise beam current integration.[8]

Catcher Foil: The ⁴⁴Ti recoils produced in the gas cell are implanted into a high-purity catcher

foil placed downstream of the gas. High-purity copper is often used for this purpose.[9]

Chemical Extraction: After irradiation, the catcher foil is removed. The implanted ⁴⁴Ti is

chemically extracted. This involves dissolving the catcher and using ion-exchange

chromatography to separate the titanium from the bulk catcher material. A known amount of

natural titanium (natTi) carrier is added at the beginning of the process to allow for the

determination of the overall efficiency.[8]

Sample Preparation: The separated titanium is converted into a stable chemical form (e.g.,

TiO₂) and pressed into a cathode suitable for an AMS ion source.

AMS Measurement: The isotopic ratio of ⁴⁴Ti to the stable Ti carrier isotopes (e.g., ⁴⁸Ti) in the

sample is measured using AMS. This technique can detect extremely low concentrations

(ratios below 10⁻¹²), making it ideal for measuring small reaction cross-sections.[8] The total

number of ⁴⁴Ti atoms produced is calculated from the measured ratio and the known amount

of carrier added.[8]

Quantitative Data: Activation/AMS Experiments
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Parameter Value Reference

Beam ⁴⁰Ca [8]

Center-of-Mass Energy (Ecm) 2.1 - 4.17 MeV [8]

Target ⁴He Gas Cell [8]

Catcher High-purity Copper [9]

Measurement Technique
Accelerator Mass

Spectrometry (AMS)
[1][9]

Measured Ratio (⁴⁴Ti/Ti) < 10⁻¹² [8]

Derived Average Resonance

Strength
~150 eV [8]

Experimental Workflow: Activation/AMS Method
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Workflow for the activation method with AMS analysis.
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Method 3: In-beam Prompt Gamma-ray
Spectroscopy
This classical nuclear physics technique involves bombarding a solid target with a light ion

beam and detecting the prompt γ-rays emitted from the nuclear reaction. It is particularly useful

for identifying and measuring the strength of individual, narrow resonances in the reaction

cross-section.[1]

Experimental Protocol
Target Preparation: A thin, uniform target of ⁴⁰Ca is required. This is typically prepared by

vacuum evaporation of metallic calcium or a stable calcium compound (e.g., CaCO₃) onto a

high-purity, durable backing material (like tantalum or carbon) that produces minimal

background radiation.[10] The target thickness and uniformity are critical and are often

measured using techniques like Rutherford Backscattering Spectrometry (RBS) or Elastic

Recoil Detection Analysis (ERDA).[11]

Beam and Irradiation: A well-defined beam of alpha particles (⁴He²⁺) from an accelerator is

directed onto the ⁴⁰Ca target. The beam energy is varied in small steps to scan across the

energy region of interest.[12][13]

Gamma-ray Detection: One or more High-Purity Germanium (HPGe) detectors are placed at

specific angles around the target chamber.[13] HPGe detectors are used for their excellent

energy resolution, which is necessary to distinguish the γ-rays from the ⁴⁰Ca(α,γ)⁴⁴Ti

reaction from background radiation.

Data Acquisition and Analysis: For each beam energy, a γ-ray energy spectrum is recorded.

The yield of the characteristic γ-rays from the decay of excited states in ⁴⁴Ti is measured. By

analyzing the yield as a function of beam energy, the positions and strengths (ωγ) of

individual resonances can be determined.[1][11]

Quantitative Data: Prompt Gamma-ray Measurements
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Eα (lab, MeV) Ecm (MeV)
Resonance
Strength (ωγ, eV)

Reference

4.497 4.088 0.92 ± 0.20 [11]

4.510 4.100 6.2 ± 0.5 [11]

4.523 4.112 1.32 ± 0.24 [11]

2.75 - 4.00 2.50 - 3.64
12 isolated

resonances measured
[1]

Experimental Logic: Prompt Gamma-ray Spectroscopy
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Logic diagram for prompt gamma-ray spectroscopy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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